3-Fluoro-5-(pyrimidin-5-yloxy)benzonitrile
Cat. No. B8321270
M. Wt: 215.18 g/mol
InChI Key: LLLJHYISWMCQIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08796295B2
Procedure details
Compound 4 (1.36 g, 6.32 mmol, 1.00 eq) was dissolved in ethanol (32 mL) and 1N NaOH (17 mL) was added. The mixture was refluxed for 18 h and after cooling the reaction was neutralized with 1N HCl (11 mL) and the reaction was concentrated in vacuo. The crude reaction was dissolved in 10% MeOH/CH2Cl2 and the undissolved salt was filtered off and the solvents were removed in vacuo to afford 1.47 g (99%) of the title compound as a pale-yellow solid: 1H NMR (400 MHz, CDCl3) δ 9.06 (s, 1H), 8.72 (s, 2H), 7.44 (ddd, J=9.2, 2.4, 1.1 Hz, 1H), 7.34-7.32 (m, 1H), 7.22 (dt, J=9.5, 2.4 Hz, 1H); [M+1]+: 235.1
Name
MeOH CH2Cl2
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Yield
99%
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]1[CH:3]=C([CH:7]=[C:8]([O:10][C:11]2[CH:12]=[N:13][CH:14]=[N:15][CH:16]=2)[CH:9]=1)C#N.[OH-:17].[Na+].Cl.[CH2:20]([OH:22])[CH3:21]>CO.C(Cl)Cl>[F:1][C:2]1[CH:3]=[C:21]([CH:7]=[C:8]([O:10][C:11]2[CH:12]=[N:13][CH:14]=[N:15][CH:16]=2)[CH:9]=1)[C:20]([OH:17])=[O:22] |f:1.2,5.6|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1.36 g
|
|
Type
|
reactant
|
|
Smiles
|
FC=1C=C(C#N)C=C(C1)OC=1C=NC=NC1
|
|
Name
|
|
|
Quantity
|
32 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O
|
Step Two
|
Name
|
|
|
Quantity
|
17 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Step Three
|
Name
|
|
|
Quantity
|
11 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Four
|
Name
|
MeOH CH2Cl2
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CO.C(Cl)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was refluxed for 18 h
|
|
Duration
|
18 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
after cooling the reaction
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
the reaction was concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude reaction
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the undissolved salt was filtered off
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvents were removed in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=C(C(=O)O)C=C(C1)OC=1C=NC=NC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.47 g | |
| YIELD: PERCENTYIELD | 99% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
